4'-carboethoxy-3-phenylpropiophenone
Overview
Description
4'-carboethoxy-3-phenylpropiophenone is a useful research compound. Its molecular formula is C18H18O3 and its molecular weight is 282.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiplatelet Activity of Ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate Derivatives
Ethyl 4-(1-benzyl-1H-indazol-3-yl)benzoate (YD-3), identified as a non-peptide protease-activated receptor 4 (PAR4) antagonist, has been used as a lead compound for developing novel anti-PAR4 agents. A series of derivatives were synthesized and evaluated for selective anti-PAR4 activity, leading to the identification of new compounds with comparable activity to YD-3. One derivative, in particular, demonstrated potent inhibitory effects on PAR4-mediated platelet aggregation and ATP release, and dual inhibitory effects on PAR4 and thromboxane formation from arachidonic acid, highlighting its potential as an antiplatelet drug candidate (Hua-Sin Chen et al., 2008).
Material Science and Liquid Crystal Applications
New Fluorinated Monomers Containing an Ester Function in the Spacer
A study synthesized two series of monomers with a fluorinated chain, an aliphatic chain with a double bond, and a central mesogenic moiety. The hydrosilylation of these monomers with polymethylhydrogenosiloxane produced corresponding polysiloxanes, all exhibiting high smectogen properties. The monomers displayed enantiotropic smectogen mesophases over a wide temperature range, with the biphenyl group inducing thermotropic polymorphism and the phenyl benzoate group inducing a monomorphic character. This study emphasizes the influence of the mesogenic core and fluorinated moiety on the transition temperatures and the potential of these monomers in material science applications (F. Bracon et al., 2000).
Biological Applications
Synthesis and Anti-Juvenile Hormone Activity of Ethyl 4-(2-Aryloxyhexyloxy)benzoates
Ethyl 4-(2-aryloxyhexyloxy)benzoates were synthesized and tested for their ability to induce precocious metamorphosis in silkworm larvae. One analog demonstrated activity comparable to a novel anti-JH agent, indicating the significance of the ethoxycarbonyl group for activity. This study presents valuable insights into the anti-JH activity of these compounds and their potential use in biological research and pest management (Kenjiro Furuta et al., 2006).
Properties
IUPAC Name |
ethyl 4-(3-phenylpropanoyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O3/c1-2-21-18(20)16-11-9-15(10-12-16)17(19)13-8-14-6-4-3-5-7-14/h3-7,9-12H,2,8,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URFKPOPPBNTGDB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C(=O)CCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60643972 |
Source
|
| Record name | Ethyl 4-(3-phenylpropanoyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60643972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898764-15-3 |
Source
|
| Record name | Ethyl 4-(3-phenylpropanoyl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60643972 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,5-dichloro-3'-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone](/img/structure/B1614307.png)
![3'-Carboethoxy-2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone](/img/structure/B1614323.png)
